3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H27NO3
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C23H27NO3/c1-15(2)24-19-9-7-6-8-18(19)23(27,21(24)26)14-20(25)16-10-12-17(13-11-16)22(3,4)5/h6-13,15,27H,14H2,1-5H3
• InChI Key: GNQOSRWJXOUIFY-UHFFFAOYSA-N
• SMILES: CC(C)N1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)C(C)(C)C)O

Description

3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the family of indoline-based compounds. The compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have shown that the compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and reactive oxygen species.
Biochemical and Physiological Effects
3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects. The compound can inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. It has also been shown to have a protective effect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one in lab experiments is its versatility. The compound can be used in a wide range of applications, including cancer research, inflammation studies, and oxidative stress studies. However, one of the limitations of using the compound is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the study of 3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one. One of the areas of interest is the development of more efficient synthesis methods to reduce the cost of the compound. Another area of interest is the study of the compound's potential use as a fluorescent probe for imaging studies. Additionally, the compound's potential use in combination with other anticancer agents for the treatment of cancer is an area of ongoing research.
Conclusion
In conclusion, 3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one is a synthetic compound that has shown potential applications in scientific research. The compound possesses anticancer, anti-inflammatory, and antioxidant properties and has been studied for its potential use as a fluorescent probe for imaging studies. While the compound has some limitations, its versatility and potential for future research make it an important compound for scientific study.

Synthesis Methods

The synthesis of 3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one involves the reaction of 4-tert-butylbenzaldehyde with isatin in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with isopropylamine and a reducing agent such as sodium borohydride to yield the final product. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

3-[2-(4-tert-butylphenyl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in scientific research. The compound has been shown to possess anticancer, anti-inflammatory, and antioxidant properties. It has also been studied for its potential use as a fluorescent probe for imaging studies.